Cas no 1805239-49-9 (3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid
• CAS No: 1805239-49-9
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4861904
• Update Time: 2025-06-11

3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid

• Inchi： 1S/C9H8BrF2NO3/c1-16-9-7(10)5(8(11)12)2-4(13-9)3-6(14)15/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： UMCLSCBNIKQNHX-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CC(=O)O)C=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid

Introduction to 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid (CAS No. 1805239-49-9)

3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid, identified by the CAS number 1805239-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of heterocyclic compounds known for their diverse biological activities and pharmacological potential. The structural features of 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid, particularly the presence of a bromo substituent, a difluoromethyl group, and a methoxy group, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The bromo atom in the molecular structure enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are crucial for further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct complex molecular frameworks. The difluoromethyl group, on the other hand, is known for its ability to improve metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature can also modulate the electronic properties of the surrounding aromatic system, influencing reactivity and selectivity in synthetic pathways.

Furthermore, the methoxy group introduces a polar functional handle that can be utilized for solubility enhancements or further derivatization. The carboxylic acid moiety at the 6-position provides another site for chemical modification, allowing for the formation of esters, amides, or other derivatives that may exhibit enhanced pharmacological properties. These structural elements collectively make 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Research studies have demonstrated that pyridine derivatives can serve as scaffolds for drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The compound 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid has been explored in several preclinical studies as a precursor for synthesizing small molecule inhibitors with potential therapeutic applications.

One notable area of research involves the development of kinase inhibitors, which are critical in cancer therapy. Pyridine derivatives have shown promise as inhibitors of tyrosine kinases and other protein kinases involved in cell signaling pathways. The presence of both bromo and difluoromethyl groups in 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid suggests its utility in generating kinase inhibitors with improved potency and selectivity. For instance, modifications at the 3-position (bromo substituent) can be used to fine-tune interactions with the active site of target kinases, while the difluoromethyl group can enhance binding affinity through steric and electronic effects.

Another emerging field where 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid has shown promise is in the development of antiviral agents. Viruses often rely on specific enzymes for replication and propagation, making them attractive targets for drug intervention. Pyridine-based compounds have been reported to inhibit viral proteases and polymerases effectively. The structural features of this compound could be leveraged to design inhibitors targeting viral enzymes by incorporating additional functional groups or by optimizing existing ones through computational modeling and experimental screening.

The synthesis of 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation at the desired positions using brominating agents, protection-deprotection strategies to handle reactive functional groups, and introduction of the difluoromethyl group via metal-catalyzed cross-coupling reactions or direct fluorination methods. The carboxylic acid functionality is usually introduced at the final stage through oxidation or hydrolysis of an ester or amide precursor.

The synthetic route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications such as biological testing or further derivatization. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm structural integrity throughout the synthesis process.

In terms of applications beyond pharmaceuticals, 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid has potential uses in materials science and agrochemicals. For example, its ability to participate in cross-coupling reactions makes it valuable for synthesizing complex organic materials with tailored electronic properties. Additionally, pyridine derivatives are frequently used as intermediates in crop protection agents due to their bioactivity against pests and pathogens.

The growing demand for high-quality intermediates like 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid has led to advancements in synthetic methodologies aimed at improving efficiency and sustainability. Green chemistry principles are increasingly being applied to reduce waste generation and minimize hazardous reagent usage. For instance, catalytic processes that employ transition metals with high turnover numbers can significantly reduce reaction times while maintaining high selectivity.

The future prospects for 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-acetic acid are promising given its structural versatility and potential applications across multiple industries. Continued research efforts are expected to uncover new synthetic strategies that enhance its accessibility while maintaining or improving its quality attributes. As computational chemistry tools become more sophisticated, virtual screening approaches will likely play a larger role in identifying novel derivatives with enhanced biological activity.